tert-butyl N-cyclopentyl-N-methylcarbamate
Overview
Description
Tert-butyl N-cyclopentyl-N-methylcarbamate (TBCM) is an organic compound commonly used as a reagent in organic synthesis. It is a colorless, crystalline solid that is slightly soluble in water and has a melting point of approximately 64°C. TBCM is a versatile reagent with a wide range of applications in the laboratory and in industry. It is used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of polymers and other materials.
Scientific Research Applications
Tert-butyl N-cyclopentyl-N-methylcarbamate is used in a variety of scientific research applications, including the synthesis of new compounds, the study of reaction mechanisms, and the development of new catalysts. It is also used in the synthesis of peptides and oligonucleotides, as well as in the synthesis of polymers and other materials. In addition, tert-butyl N-cyclopentyl-N-methylcarbamate is used in the study of enzyme kinetics and in the study of the structure and function of proteins.
Mechanism of Action
Tert-butyl N-cyclopentyl-N-methylcarbamate is an organic compound that is used as a reagent in organic synthesis. It is used to catalyze the formation of new compounds by forming covalent bonds between two molecules. The reaction is initiated by the formation of an alkoxide ion, which is then attacked by a nucleophile, such as an alcohol, to form a new covalent bond.
Biochemical and Physiological Effects
tert-butyl N-cyclopentyl-N-methylcarbamate is an organic compound that is used as a reagent in organic synthesis and is not known to have any biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-cyclopentyl-N-methylcarbamate is a versatile reagent that has a wide range of applications in the laboratory and in industry. It is a colorless, crystalline solid that is slightly soluble in water and has a melting point of approximately 64°C. It is relatively stable and has a low toxicity. However, it is not very soluble in organic solvents and is not very reactive.
Future Directions
For the use of tert-butyl N-cyclopentyl-N-methylcarbamate include the development of new catalysts, the synthesis of new compounds, and the study of reaction mechanisms. It could also be used in the synthesis of peptides and oligonucleotides, as well as in the synthesis of polymers and other materials. In addition, it could be used in the study of enzyme kinetics and in the study of the structure and function of proteins. Finally, it could be used in the development of new drugs and other therapeutic agents.
Synthesis Methods
Tert-butyl N-cyclopentyl-N-methylcarbamate can be synthesized by a variety of methods, including the Williamson ether synthesis, the Mitsunobu reaction, and the Wittig reaction. The Williamson ether synthesis is the most common method for synthesizing tert-butyl N-cyclopentyl-N-methylcarbamate. It involves the reaction of an alcohol with an alkyl halide in the presence of a base, such as sodium hydroxide. The Mitsunobu reaction is a two-step reaction that involves the reaction of an alcohol with an organophosphorus compound in the presence of a base. The Wittig reaction is a three-step reaction that involves the reaction of an aldehyde or ketone with an alkyl halide in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-cyclopentyl-N-methylcarbamate can be achieved through a two-step reaction process. The first step involves the synthesis of N-cyclopentyl-N-methylcarbamate, which is then reacted with tert-butyl chloroformate to obtain the final product.", "Starting Materials": [ "Cyclopentylamine", "Methyl chloroformate", "Diethyl ether", "Sodium bicarbonate", "Tert-butyl chloroformate" ], "Reaction": [ "Step 1: Synthesis of N-cyclopentyl-N-methylcarbamate", "a. To a solution of cyclopentylamine (1.0 eq) in diethyl ether, add methyl chloroformate (1.1 eq) dropwise with stirring at 0°C.", "b. After the addition is complete, stir the reaction mixture at room temperature for 2 hours.", "c. Add a saturated solution of sodium bicarbonate to the reaction mixture to neutralize the excess acid.", "d. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "e. Concentrate the solution under reduced pressure to obtain N-cyclopentyl-N-methylcarbamate as a colorless oil.", "Step 2: Synthesis of tert-butyl N-cyclopentyl-N-methylcarbamate", "a. To a solution of N-cyclopentyl-N-methylcarbamate (1.0 eq) in dry dichloromethane, add tert-butyl chloroformate (1.1 eq) dropwise with stirring at 0°C.", "b. After the addition is complete, stir the reaction mixture at room temperature for 2 hours.", "c. Add a saturated solution of sodium bicarbonate to the reaction mixture to neutralize the excess acid.", "d. Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "e. Concentrate the solution under reduced pressure to obtain tert-butyl N-cyclopentyl-N-methylcarbamate as a colorless oil." ] } | |
CAS RN |
208245-79-8 |
Product Name |
tert-butyl N-cyclopentyl-N-methylcarbamate |
Molecular Formula |
C11H21NO2 |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
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